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Compound of Interest

Compound Name: Bcl-B inhibitor 1

Cat. No.: B10801448 Get Quote

Essential Safety and Handling Guide for Bcl-B
Inhibitor 1
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the proper handling and

disposal of Bcl-B inhibitor 1 (CAS No. 79220-88-5). Adherence to these procedures is vital for

ensuring laboratory safety and maintaining the integrity of your research.

Immediate Safety and Personal Protective
Equipment (PPE)
While a comprehensive Safety Data Sheet (SDS) for Bcl-B inhibitor 1 is not publicly available,

based on standard laboratory procedures for handling potent small molecule inhibitors, the

following personal protective equipment is mandatory to minimize exposure and ensure safety.

Recommended Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile) are required. Always inspect gloves for any

signs of degradation or perforation before use.

Eye Protection: Safety glasses with side shields or chemical splash goggles are essential to

protect against accidental splashes.
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Lab Coat: A standard laboratory coat must be worn to protect skin and personal clothing from

contamination.

Respiratory Protection: If there is a risk of generating aerosols or dusts, a properly fitted

NIOSH-approved respirator is recommended.

Operational and Disposal Plans
Proper handling, storage, and disposal of Bcl-B inhibitor 1 are critical for both researcher

safety and environmental protection.

Handling and Storage:

Handle Bcl-B inhibitor 1 in a well-ventilated area, preferably within a chemical fume hood,

to minimize inhalation exposure.

Avoid direct contact with skin, eyes, and clothing.

Prevent the formation of dust and aerosols.

Store the compound in a tightly sealed container in a cool, dry, and dark place.[1]

For long-term storage of the solid compound, a temperature of -20°C is recommended.[2]

Stock solutions should be stored at -80°C for up to six months or at -20°C for up to one

month, protected from light.[1]

Disposal:

Dispose of Bcl-B inhibitor 1 and any contaminated materials in accordance with all

applicable federal, state, and local regulations for chemical waste.

Do not dispose of the compound down the drain or in regular trash.

Use a licensed professional waste disposal service to dispose of this material.

Quantitative Data Summary
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For quick reference, the following table summarizes key quantitative data for Bcl-B inhibitor 1.

Parameter Value Source

CAS Number 79220-88-5 [2][3][4]

Molecular Formula C₁₇H₁₅N₃OS [4]

Molecular Weight 309.39 g/mol [4]

Storage (Solid) -20°C for up to 3 years [2]

Storage (Stock Solution)
-80°C (6 months); -20°C (1

month)
[1]

Solubility (DMSO) ≥ 45 mg/mL (145.45 mM) [2]

Experimental Workflow Visualization
The following diagram illustrates a standard workflow for handling a chemical spill of a research

compound like Bcl-B inhibitor 1, emphasizing immediate safety and containment.
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Workflow for Handling a Chemical Spill

Spill Occurs

Alert others in the area

Evacuate the immediate area if necessary

Assess the spill
(Minor vs. Major)

Minor Spill:
Proceed with cleanup

Minor

Major Spill:
Call Emergency Services

Major

Don appropriate PPE
(Gloves, Goggles, Lab Coat) Follow instructions from Emergency Personnel

Contain the spill with absorbent material

Neutralize if applicable (check SDS)

Collect contaminated material into a sealed waste container

Decontaminate the spill area

Dispose of waste according to regulations

Restock spill kit

Click to download full resolution via product page

Workflow for handling a chemical spill.
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This guide is intended to provide essential safety information. Always consult with your

institution's Environmental Health and Safety (EHS) department for specific guidance and

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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